1-(Bromomethyl)-4-(difluoromethyl)-2-oxabicyclo[2.1.1]hexane

• IUPAC Name: 1-(bromomethyl)-4-(difluoromethyl)-2-oxabicyclo[2.1.1]hexane
• InChI: InChI=1S/C7H9BrF2O/c8-3-7-1-6(2-7,4-11-7)5(9)10/h5H,1-4H2
• InChI Key: SBGPGABHNVWGDC-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(OC2)CBr)C(F)F
• Molecular Formula: C7H9BrF2O
• Molecular Weight: 227.05 g/mol
• CAS No.: 2503209-24-1

Description

1-(Bromomethyl)-4-(difluoromethyl)-2-oxabicyclo[2.1.1]hexane is a useful research compound. Its molecular formula is C7H9BrF2O and its molecular weight is 227.049. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Molecular Architecture

Compounds with structures similar to "1-(Bromomethyl)-4-(difluoromethyl)-2-oxabicyclo[2.1.1]hexane" are pivotal in synthesizing heteroaryl and azabicyclohexanes. For instance, the construction of 1-heteroaryl-3-azabicyclo[3.1.0]hexanes through Suzuki-Miyaura and Chan-Evans-Lam coupling reactions showcases the role of tertiary trifluoroborate salts in synthesizing complex architectures relevant to the pharmaceutical industry (Harris et al., 2017). This method highlights the versatility and potential for creating compounds with significant biological activity.

Chemical Transformations and Rearrangements

Another aspect of research involving similar compounds is the study of carbene rearrangements, which are crucial for synthesizing structures like the 1-norbornene skeleton. Such transformations provide insights into novel reaction pathways and the synthesis of cyclic compounds (Dorok et al., 2002). Understanding these reactions can lead to innovative approaches in constructing complex molecular frameworks, further enriching the field of organic chemistry.

Novel Promoters for Gas Hydrates

Furthermore, oxabicyclic compounds, similar in structure to the compound , have been investigated as novel promoters for gas hydrates. Research into oxabicyclic guest compounds as sII promoters in gas hydrates reveals their potential in enhancing the thermodynamic stability of these structures, offering a new avenue for applications in energy storage and transport (Seol et al., 2020).

Future Directions

Bicyclo[2.1.1]hexanes are playing an increasingly important role in the development of new bio-active compounds. Their synthetic accessibility is still underexplored, suggesting that there is potential for future research in this area.